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Compound of Interest

Compound Name: Octan-2-yl 2-chloroacetate

CAS No.: 20411-47-6

Cat. No.: B1293847

Get Quote

Technical Whitepaper: (2R)-Octan-2-yl 2-Chloroacetate Chemo-Enzymatic Utility &

Physicochemical Profile

Part 1: Executive Summary & Nomenclature
Compound Identity: This guide focuses on (2R)-octan-2-yl 2-chloroacetate, a chiral ester

derived from (2R)-octan-2-ol and chloroacetic acid.

Preferred IUPAC Name: (2R)-Octan-2-yl 2-chloroacetate

Synonyms: (1R)-1-Methylheptyl chloroacetate; Acetic acid, 2-chloro-, (1R)-1-methylheptyl

ester.[1][2][3]

CAS Registry Number: 1016165-87-9 (Specific (R)-isomer); 20411-47-6 (Racemic).

Core Utility: This compound serves as a highly reactive "activated" ester in enzymatic kinetic

resolutions and as a lipophilic chiral building block in SN2 alkylation reactions.

Editorial Note on Stereochemistry: The user request specified "(1R)-Octan-2-yl". In standard

IUPAC nomenclature for octane derivatives, the chiral center is located at Carbon-2. The

designation "(1R)" typically refers to the substituent nomenclature "1-methylheptyl". This guide
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utilizes the standard (2R) configuration to ensure rigorous chemical accuracy while

acknowledging the alternative naming convention.

Part 2: Physicochemical Profile
The introduction of the electron-withdrawing chlorine atom at the

-position of the acetate moiety significantly alters the electronic profile compared to a standard
octyl acetate. This modification increases the electrophilicity of the carbonyl carbon (facilitating
hydrolysis) and provides a site for nucleophilic displacement.

Table 1: Physicochemical Properties

Property Value / Description Note

Molecular Formula

C

H

ClO

Molecular Weight 206.71 g/mol

Physical State Colorless to pale yellow liquid Oily consistency

Boiling Point 244.6°C (at 760 mmHg) Predicted based on racemate

Density 0.991 g/cm Denser than standard octyl

acetate

LogP (Octanol/Water) ~3.13 Highly Lipophilic

Flash Point ~125°C

Chirality (2R) Enantiopure form

Reactivity Profile Lachrymator; Alkylating Agent Handle with extreme caution

Part 3: Synthetic Methodology
To obtain high optical purity, the synthesis must avoid racemization of the secondary alcohol.

The most robust method involves the acylation of (R)-(-)-2-octanol using chloroacetyl chloride
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in the presence of a non-nucleophilic base.

Protocol: Acylation via Chloroacetyl Chloride
Reagents:

(R)-(-)-2-Octanol (>99% ee)

Chloroacetyl chloride (1.1 equiv)[4]

Pyridine or Triethylamine (1.2 equiv)

Dichloromethane (DCM) (Anhydrous)

Step-by-Step Workflow:

Setup: Flame-dry a 250 mL round-bottom flask under Nitrogen atmosphere. Add (R)-2-

octanol (10 mmol) and anhydrous DCM (50 mL).

Base Addition: Add Pyridine (12 mmol) and cool the solution to 0°C using an ice bath.

Acylation: Add Chloroacetyl chloride (11 mmol) dropwise over 20 minutes. Critical: The

exotherm must be controlled to prevent elimination side reactions.

Reaction: Allow to warm to room temperature and stir for 3 hours. Monitor by TLC

(Hexane/EtOAc 9:1) or GC-MS.[3]

Quench: Pour mixture into ice-cold 1M HCl (to neutralize pyridine).

Workup: Extract with DCM (3x). Wash organics with sat.[5] NaHCO

(removes chloroacetic acid byproduct) and Brine.

Purification: Dry over MgSO

, concentrate, and purify via flash column chromatography (Silica Gel).

Visualization: Synthetic Pathway
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Figure 1: Synthetic workflow for the acylation of (R)-2-octanol ensuring retention of

stereochemistry.

Part 4: Biocatalytic & Chemical Applications
This compound is unique because it possesses two distinct reactive sites: the ester bond

(susceptible to hydrolysis) and the

-carbon (susceptible to SN2 substitution).

Enzymatic Kinetic Resolution Probe
Chloroacetate esters are "activated" substrates. The electron-withdrawing chlorine atom makes

the carbonyl carbon more electrophilic, increasing the rate of enzymatic hydrolysis by lipases

(e.g., Candida antarctica Lipase B, CAL-B) compared to standard acetates.

Application: Researchers use the racemic version of this ester to test lipase

enantioselectivity. If the lipase prefers the (R)-configuration, it will rapidly hydrolyze (2R)-

octan-2-yl 2-chloroacetate to (2R)-octanol, leaving the (2S)-ester enriched.

Mechanism: The serine residue in the lipase catalytic triad attacks the carbonyl. The

resulting tetrahedral intermediate collapses faster due to the inductive effect of the Cl group.

Chiral Building Block (SN2 Substitution)
The (2R)-octan-2-yl group acts as a lipophilic chiral handle. The chlorine atom is a good leaving

group for nucleophilic substitution, allowing the attachment of the chiral ester to other

molecules (e.g., thiols, amines) without disturbing the stereocenter at the octyl position.

Protocol: Thioether Formation (Example)

Substrate: (2R)-Octan-2-yl 2-chloroacetate.
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Nucleophile: Sodium thiophenolate (PhSNa).

Conditions: Acetone, reflux, 2 hours.

Result: (2R)-Octan-2-yl 2-(phenylthio)acetate. The chiral center at C2 remains untouched.

Visualization: Reactivity Logic

Path A: Enzymatic Hydrolysis (Lipase) Path B: Chemical Substitution (SN2)

(2R)-Octan-2-yl 2-chloroacetate
(Dual Reactivity)

Nucleophilic Attack at Carbonyl
(Fast Kinetics due to Cl)

Lipase / H2O

Nucleophilic Attack at Alpha-Carbon
(Displacement of Cl)

Nucleophile (Nu-)

Product:
(2R)-2-Octanol + Chloroacetic Acid

Product:
(2R)-Octan-2-yl 2-(Nucleophile)acetate

(Stereocenter Retained)

Click to download full resolution via product page

Figure 2: Dual reactivity profile showing enzymatic hydrolysis vs. chemical alkylation pathways.

Part 5: Handling & Safety (Alkylating Agent)
As an

-haloester, this compound is classified as a potential alkylating agent and a lachrymator.

Toxicity: High. Capable of alkylating DNA/Proteins.

PPE Requirements: Double nitrile gloves, chemical splash goggles, and a working fume

hood are mandatory.
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Decontamination: Spills should be treated with a solution of dilute ammonia or sodium

thiosulfate to nucleophilically displace the chloride and neutralize the alkylating potential

before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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